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Compound Focus: Caffeine, 8-bromo-

CAS No.: 10381-82-5

Cat. No.: S572041

Available Information on 8-Bromocaffeine

The search results confirm that 8-bromocaffeine is a recognized derivative of caffeine but provide only

foundational chemical data.

e Synthesis: It can be produced through the direct bromination of caffeine using bromine in glacial

acetic acid, with sodium acetate as an acid scavenger [1].

e General Use: It is identified as a derivative of the methylxanthine class and is used as a
radiosensitizer in tumor radiotherapy [1]. Caffeine and its analogs are historically important as
adenosine receptor (AR) antagonists [2].

e Structural Data: A crystal structure of a related compound, 8-(4-bromophenoxy)caffeine, has been
determined, showing the caffeine core with a pyrimidinedione and an imidazole ring [2].

Proposed Framework for Application Notes

To guide your research, here is a structure you can use to organize your application notes once the necessary
data is gathered. You would need to populate this framework with details from specialized scientific

databases and primary literature.
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Biological context of caffeine/8-bromocaffeine as AR
antagonists [2].

Structure, molecular weight (273.090 g-mol—1), melting
point (206°C) [1].

Radiosensitization of tumor cells [1]; tool for AR studies [2].

Detailed receptor binding assays (e.g., competitive binding
with radioligands).

Table of binding affinity (IC50/Ki) for adenosine receptor
subtypes (Al, A2A, A2B, A3).

Diagram of caffeine/AR antagonism impacting CAMP
pathways.
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While specific protocols for 8-bromocaffeine are not available, a general workflow for a competitive

receptor binding assay is provided below. You would need to adapt the steps (incubation times,

concentrations, etc.) based on established literature for xanthine derivatives.

The following Graphviz diagram outlines this generic workflow.
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Prepare Membrane
Fraction

Key Components:
- Tissue Membranes
- Radioligand (e.g., [BH]NECA)
- 8-Bromocaffeine (Test)
- Cold Ligand (Control)

Incubate with
Radioligand & 8-Bromocaffeine

Separation of
Bound/Free Ligand

Measure Bound
Radioactivity

Data Analysis:
IC50/Ki Calculation

Determine Receptor
Affinity & Selectivity
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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